1-(4-Bromo-2-methoxy-5-methylphenyl)ethanone

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 1-(4-bromo-2-methoxy-5-methylphenyl)ethanone
• InChI: InChI=1S/C10H11BrO2/c1-6-4-8(7(2)12)10(13-3)5-9(6)11/h4-5H,1-3H3
• InChI Key: AONWUUSOLNVNPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)OC)C(=O)C

Description

1-(4-Bromo-2-methoxy-5-methylphenyl)ethanone is an organic compound with the molecular formula C10H11BrO2 It is a derivative of acetophenone, characterized by the presence of a bromine atom, a methoxy group, and a methyl group on the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(4-Bromo-2-methoxy-5-methylphenyl)ethanone can be synthesized through several methods. One common approach involves the bromination of 4-methoxy-2-methylacetophenone using bromine in the presence of a suitable catalyst. The reaction typically occurs under controlled temperature conditions to ensure selective bromination at the desired position on the phenyl ring .

Industrial Production Methods: Industrial production of this compound often involves large-scale bromination processes. These processes are optimized for high yield and purity, utilizing advanced techniques such as continuous flow reactors and automated control systems to maintain consistent reaction conditions .

Chemical Reactions Analysis

Types of Reactions: 1-(4-Bromo-2-methoxy-5-methylphenyl)ethanone undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The carbonyl group can be reduced to form alcohols using reducing agents like sodium borohydride.

Common Reagents and Conditions:

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products:

• Substitution reactions yield substituted phenyl ethanones.
• Oxidation reactions produce aldehydes or carboxylic acids.
• Reduction reactions result in alcohols.

Scientific Research Applications

1-(4-Bromo-2-methoxy-5-methylphenyl)ethanone has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Bromo-2-methoxy-5-methylphenyl)ethanone involves its interaction with specific molecular targets and pathways. For instance, its bromine atom can participate in halogen bonding, influencing the compound’s reactivity and binding affinity to biological targets . The methoxy and methyl groups can modulate the compound’s electronic properties, affecting its overall activity .

Comparison with Similar Compounds

1-(4-Bromo-5-methoxy-2-methylphenyl)ethanone: Similar structure but with different substitution patterns.

1-(4-Bromo-2-hydroxy-5-methylphenyl)ethanone: Contains a hydroxyl group instead of a methoxy group.

Uniqueness: 1-(4-Bromo-2-methoxy-5-methylphenyl)ethanone is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.